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Cat. No.: B1352792 Get Quote

This guide provides a detailed spectroscopic comparison of ethyl (cyclohexylamino)
(oxo)acetate with its key precursors, cyclohexylamine and ethyl oxalyl chloride. For a broader

context and due to the wider availability of data, diethyl oxalate is also included as a common

and stable starting material for the synthesis of ethyl oxalyl chloride. This document is intended

for researchers, scientists, and professionals in drug development, offering objective data to aid

in the identification, characterization, and quality control of these compounds.

While extensive experimental data is available for the precursors, it is important to note that

publicly accessible, peer-reviewed spectroscopic data for the final product, ethyl
(cyclohexylamino)(oxo)acetate, is scarce. The data for the precursors has been compiled

from various spectroscopic databases and literature sources.

Synthetic Pathway
The synthesis of ethyl (cyclohexylamino)(oxo)acetate typically involves the acylation of

cyclohexylamine with ethyl oxalyl chloride. This reaction is a standard method for forming an

amide bond between a primary amine and an acid chloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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